Cas no 5817-09-4 (DL-Glutamine, N2-acetyl-)

• Product Name: DL-Glutamine, N2-acetyl-
• CAS No: 5817-09-4
• MF: C₇H₁₂N₂O₄
• MW: 188.181181907654
• CID: 4048161
• PubChem ID: 25561
• Update Time: 2025-05-28

DL-Glutamine, N2-acetyl- Chemical and Physical Properties

Names and Identifiers

• DL-Glutamine, N2-acetyl-
• Glutamine, N2-acetyl-
• ALPHA-N-ACETYL-GLUTAMINE
• N-alpha-Acetyl-L-glutamine
• MFCD00867899
• N(sup2)-Acetyl-L-glutamine
• 2-(acetylamino)-5-amino-5-oxopentanoic acid
• alpha-N-Acetyl-L-glutamine
• bmse001000
• 10B6E98F-2CB8-4D96-80D6-1CDC5541D3B2
• Q4673064
• EN300-65857
• SY353364
• NCGC00183120-01
• AKOS000159972
• NSC186896
• SCHEMBL287577
• Glutamine, N-acetyl-
• alpha-N-Acetyl-L-glutamine;N2-Acetylglutamine
• Acetylglutamine
• bmse000145
• Z85900147
• Glutamine, N2-acetyl-, L- (8CI)
• Ac-D-Gln-OH
• 2-acetamido-5-amino-5-oxopentanoic acid
• CHEMBL3184604
• CHEBI:73685
• Acetyl-D-glutamine
• 4-carbamoyl-2-acetamidobutanoicacid
• 5817-09-4
• AKOS016605458
• N(2)-acetylglutamine
• SY057113
• DB-046574
• 825-602-8
• 4-carbamoyl-2-acetamidobutanoic acid

• MDL： MFCD01882990
• Inchi： 1S/C7H12N2O4/c1-4(10)9-5(7(12)13)2-3-6(8)11/h5H,2-3H2,1H3,(H2,8,11)(H,9,10)(H,12,13)/t5-/m0/s1
• InChI Key： KSMRODHGGIIXDV-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@H](CCC(N)=O)NC(C)=O

Computed Properties

• Exact Mass: 188.07970687Da
• Monoisotopic Mass: 188.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 109Ų